![molecular formula C26H45NO6S B1228343 Taurodeoxycholate;Deoxycholyltaurine](/img/structure/B1228343.png)
Taurodeoxycholate;Deoxycholyltaurine
Overview
Description
A bile salt formed in the liver by conjugation of deoxycholate with taurine, usually as the sodium salt. It is used as a cholagogue and choleretic, also industrially as a fat emulsifier.
Scientific Research Applications
Metabolism in Fetal Liver
Research conducted by Gustafsson, Andersson, and Sjövall (1985) examined the metabolism of taurodeoxycholic acid in human fetal liver, focusing on its hydroxylation at specific positions. The study highlighted the efficiency of hydroxylation and its consistency across gestational ages, contributing to our understanding of bile acid metabolism in fetal and neonatal periods (Gustafsson et al., 1985).
Impact on Lipid Peroxidation
Hino et al. (2001) investigated the role of taurodeoxycholate in lipid peroxidation. The study found that taurodeoxycholate significantly increases the production of thiobarbituric acid-reactive substances, an end product of lipid peroxidation, in rat hepatocytes. This research is crucial in understanding the relationship between bile acids and liver cell health (Hino et al., 2001).
Influence on Gastrointestinal Motility
Feldman and Gibaldi (1968) explored the effects of taurodeoxycholate on gastric emptying and intestinal transit. Their findings indicated that orally administered taurodeoxycholate can decrease gastric emptying and affect intestinal transit rates in rats, providing insights into its role in digestive processes (Feldman & Gibaldi, 1968).
Bile Salt-Drug Interactions
Bowmer et al. (1985) examined the interaction between taurodeoxycholate and various drugs when binding to human albumin. They found that taurodeoxycholate, among other bile acids, can inhibit the binding of certain drugs to albumin, revealing its potential impact on drug efficacy and metabolism (Bowmer et al., 1985).
Role in Epithelial Cell Migration
Strauch et al. (2003) identified the role of taurodeoxycholate in enhancing intestinal epithelial cell migration. The study showed that taurodeoxycholate increases cell migration after injury, regulated by NF-κB and associated with increased TGF-β expression, underlining its role in maintaining intestinal mucosal integrity (Strauch et al., 2003).
properties
IUPAC Name |
2-[4-(3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoylamino]ethanesulfonic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H45NO6S/c1-16(4-9-24(30)27-12-13-34(31,32)33)20-7-8-21-19-6-5-17-14-18(28)10-11-25(17,2)22(19)15-23(29)26(20,21)3/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWDRATDZQPNJFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)NCCS(=O)(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H45NO6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10862095 | |
Record name | 2-[(3,12-Dihydroxy-24-oxocholan-24-yl)amino]ethane-1-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10862095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
499.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoylamino]ethanesulfonic acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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